N-((1R,2R)-2-Amino-1,2-diphenylethyl)benzenesulfonamide

• IUPAC Name: N-[(1R,2R)-2-amino-1,2-diphenylethyl]benzenesulfonamide
• InChI: InChI=1S/C20H20N2O2S/c21-19(16-10-4-1-5-11-16)20(17-12-6-2-7-13-17)22-25(23,24)18-14-8-3-9-15-18/h1-15,19-20,22H,21H2/t19-,20-/m1/s1
• InChI Key: UQFIIYNKTOHATG-WOJBJXKFSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(C2=CC=CC=C2)NS(=O)(=O)C3=CC=CC=C3)N
• Isomeric SMILES: C1=CC=C(C=C1)[C@H]([C@@H](C2=CC=CC=C2)NS(=O)(=O)C3=CC=CC=C3)N
• Molecular Formula: C20H20N2O2S
• Molecular Weight: 352.5 g/mol

Description

N-((1R,2R)-2-Amino-1,2-diphenylethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H20N2O2S and its molecular weight is 352.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Antioxidant and Enzyme Inhibitory Properties : A study by Lolak et al. (2020) found that these compounds exhibit antioxidant properties and inhibit acetylcholinesterase, butyrylcholinesterase, and tyrosinase (Lolak et al., 2020).

• Synthesis of Polyamine Derivatives : According to Linden and Bienz (1999), these compounds are useful in synthesizing natural or unnatural polyamine derivatives (Linden & Bienz, 1999).

• Antidiabetic Activity : Moreno-Díaz et al. (2008) discovered that derivatives of this compound significantly lower plasma glucose levels in a non-insulin-dependent diabetes mellitus rat model (Moreno-Díaz et al., 2008).

• Quantum Descriptors Correlation : Mansour and Ghani (2013) used a derivative for correlating biological activity with various quantum descriptors (Mansour & Ghani, 2013).

• Antimicrobial Activity : Research by Demircioğlu et al. (2018) highlighted its antimicrobial properties, making it a candidate for drug development (Demircioğlu et al., 2018).

• Herbicidal Activity : Eussen et al. (1990) found that N-(2-pyrazolin-1-ylformyl) benzenesulfonamides, a related compound, exhibit herbicidal activity, particularly against dicotyledonous weeds (Eussen et al., 1990).

• Antitumor Activity : Sławiński and Brzozowski (2006) demonstrated that certain derivatives have significant activity and selectivity against non-small cell lung cancer and melanoma (Sławiński & Brzozowski, 2006).

• Carbonic Anhydrase Inhibition : Di Fiore et al. (2011) studied N-substituted benzenesulfonamides as carbonic anhydrase inhibitors, uncovering aspects of their inhibition mechanism (Di Fiore et al., 2011).

• Antibacterial and Antienzymatic Properties : Abbasi et al. (2016) found that N-(2,3-dimethylphenyl)benzenesulfonamide derivatives show moderate to high antibacterial, antienzymatic, and hemolytic activities (Abbasi et al., 2016).

• Synthetic Methodology : Lu et al. (2015) demonstrated a general strategy for the direct synthesis of amino-(N-alkyl)benzenesulfonamides, showcasing the flexibility of these compounds in chemical synthesis (Lu et al., 2015).